Cas no 1730-92-3 ((3S)-3-methylpentanoic acid)

• Product Name: (3S)-3-methylpentanoic acid
• CAS No: 1730-92-3
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD02262177
• CID: 41895
• PubChem ID: 642230
• Update Time: 2025-04-18

(3S)-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methylpentanoic acid
• (S)-(+)-3-Methylpentanoic acid
• (S)-3-methyl-pentanoic acid
• 3-METHYL-PENTANOIC ACID
• (3S)-methyl valeric acid
• (3S)-methylpentanoic acid
• (S)-(+)-3-Methylpentansaeure
• (S)-(+)-3-methylvaleric acid
• AC1LD4KA
• ACT09115
• CTK4D4502
• PubChem11273
• Pentanoicacid, 3-methyl-, (S)-
• Valeric acid, 3-methyl-, (S)-(+)- (8CI)
• (+)-3-Methylpentanoic acid
• (+)-3-Methylvaleric acid
• (S)-(+)-3-Methylvalericacid
• (S)-3-Methylvaleric acid
• (S)-3-Methyl-pentanoic
• (S)-Methylvaleric acid
• (3S)-3-methylpentanoic acid
• (S)-(+)-3-Methylpentanoicacid
• (S)-2-methylbutylcarboxylic acid
• IGIDLTISMCAULB-YFKPBYRVSA-N
• (S)-3-METHYL-PENTANOICACID
• Pentanoic acid,3-methyl-, (3S)-
• 4847AJ
• FCH846085
• RP19230
• BC676870
• AS-3
• SCHEMBL3649498
• (S)-3-MethylvalericAcid
• MFCD02262177
• CS-W002937
• (S)-3-methyl-pentanoic acid, AldrichCPR
• 3methyl_pentanoic_acid
• DTXSID20348996
• (S)-3-methylpentanoic acid;(S)-3-METHYL-PENTANOIC ACID
• AKOS015994988
• AS-38067
• J-502320
• A21958
• 1730-92-3
• AKOS006280260
• DB-007995
• DTXCID10300068
• 805-009-0
• M33042

• MDL： MFCD02262177
• Inchi： 1S/C6H12O2/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)/t5-/m0/s1
• InChI Key： IGIDLTISMCAULB-YFKPBYRVSA-N
• SMILES： OC(C[C@@H](C)CC)=O

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.6

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Boiling Point: 199℃ at 760 mmHg

(3S)-3-methylpentanoic acid Security Information

• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8 °C
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids